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Compound of Interest

Compound Name: 1,2-Diphenoxyethane

Cat. No.: B093615 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling 1,2-Diphenoxyethane, including detailed operational and

disposal plans to foster a culture of safety and responsibility in your laboratory.

Hazard Identification and Risk Assessment
1,2-Diphenoxyethane is a white solid chemical compound that may cause irritation to the

eyes, skin, and respiratory tract.[1] While its toxicological properties have not been fully

investigated, it is crucial to handle it with caution.[1] The compound is also recognized as being

toxic to aquatic life with long-lasting effects, necessitating careful disposal to prevent

environmental contamination.[2][3]

Summary of Physical and Hazard Information:
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Property Value Reference

Chemical Name 1,2-Diphenoxyethane [1]

CAS Number 104-66-5 [2]

Appearance White solid [1]

Molecular Formula C₁₄H₁₄O₂

Molecular Weight 214.26 g/mol

Flash Point 171.8 °C (341.2 °F)

Primary Hazards
May cause eye, skin, and

respiratory tract irritation.

Environmental Hazards
Toxic to aquatic life with long-

lasting effects.
[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

when handling 1,2-Diphenoxyethane.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn in situations

with a high potential for

splashing.[4]

To protect the eyes from direct

contact with the chemical,

which can cause irritation.[1] A

face shield offers broader

protection for the entire face

from splashes.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) must be worn.[5]

Gloves should be inspected

before each use and disposed

of properly after handling the

chemical.

To prevent skin contact and

potential irritation. Proper

glove removal technique is

essential to avoid

contaminating the hands.[6]

Body Protection

A lab coat or chemical-

resistant apron is required.[5]

For larger quantities or in case

of a significant spill, chemical-

resistant coveralls may be

necessary.[7]

To protect the skin from

accidental spills and

contamination of personal

clothing.[8]

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection is not typically

required.[8] If dust is

generated, a NIOSH-approved

N95 dust mask should be

used.

To prevent inhalation of

airborne particles that could

cause respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1,2-Diphenoxyethane will minimize risks and ensure a

controlled environment.

Experimental Workflow for Handling 1,2-Diphenoxyethane:
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Caption: Workflow for the safe handling of 1,2-Diphenoxyethane.
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Detailed Protocol:

Preparation:

Designate a specific, well-ventilated area for handling, preferably a chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE as outlined in the table above.

Don your lab coat, safety goggles, and gloves before handling the chemical.

Handling:

Minimize the generation of dust when weighing and transferring the solid.[1]

Use appropriate tools (e.g., spatula, weigh boat) to handle the chemical.

Keep the container tightly closed when not in use.[1]

Avoid contact with eyes, skin, and clothing.[1]

Post-Handling:

Thoroughly clean the work area and any equipment used.

Remove PPE carefully, avoiding self-contamination. Gloves should be removed last and

disposed of as contaminated waste.

Wash hands and any exposed skin thoroughly with soap and water after handling.[3]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Incident First Aid and Emergency Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops.[1]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of water or milk. Seek immediate

medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep or vacuum up the

material and place it into a suitable, labeled

disposal container. Avoid generating dust.

Ventilate the area.[1]

Disposal Plan
Proper disposal of 1,2-Diphenoxyethane and its containers is essential to prevent

environmental harm and comply with regulations.

Disposal Workflow:
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Waste Generation
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Caption: Disposal workflow for 1,2-Diphenoxyethane and associated waste.
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Disposal Protocol:

Waste Segregation:

Collect all waste contaminated with 1,2-Diphenoxyethane, including excess chemical,

contaminated PPE, and cleaning materials, in a designated and clearly labeled hazardous

waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.

Container Management:

Ensure waste containers are kept tightly closed and are in good condition.

Label containers with the full chemical name and relevant hazard warnings.

Final Disposal:

Dispose of the waste through a licensed professional waste disposal service.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 1,2-Diphenoxyethane down the drain or in the regular trash, as it is

toxic to aquatic life.[3]

By adhering to these safety protocols and operational plans, you can confidently and safely

incorporate 1,2-Diphenoxyethane into your research endeavors while protecting yourself, your

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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